1-(dimethyl-4H-1,2,4-triazol-3-yl)piperazine

• IUPAC Name: 1-(4,5-dimethyl-1,2,4-triazol-3-yl)piperazine
• InChI: InChI=1S/C8H15N5/c1-7-10-11-8(12(7)2)13-5-3-9-4-6-13/h9H,3-6H2,1-2H3
• InChI Key: SWVRJSMARRFTJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)N2CCNCC2
• Molecular Formula: C8H15N5
• Molecular Weight: 181.24 g/mol

Description

1,2,4-Triazoles are a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms. They are important structural fragments in biologically active compounds and are used in various applications such as propellants, explosives, pyrotechnics, and especially chemotherapy.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the reaction of ester ethoxycarbonylhydrazones with various primary amines. The structures of these derivatives are usually confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives are diverse and depend on the specific compound. For example, some 1,2,4-triazole derivatives have shown promising cytotoxic activity against cancer cell lines.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can vary widely depending on the specific compound and its biological target. Some 1,2,4-triazole derivatives have been found to have anticancer properties, possibly due to their ability to inhibit the proliferation of cancer cells.

Future Directions

The future directions for research on “1-(dimethyl-4H-1,2,4-triazol-3-yl)piperazine” and similar compounds could involve further exploration of their potential biological activities, such as their anticancer properties. Additionally, the development of more effective synthetic methods for these compounds could also be a valuable area of research.